Cas no 1273562-98-3 (3-(Oxetan-3-yl)azetidine)

• Product Name: 3-(Oxetan-3-yl)azetidine
• CAS No: 1273562-98-3
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 1034093
• PubChem ID: 71302815
• Update Time: 2025-06-09

3-(Oxetan-3-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(Oxetan-3-yl)azetidine
• 3-Oxetan-3-yl-azetidine
• Azetidine, 3-(3-oxetanyl)-

• Inchi： 1S/C6H11NO/c1-5(2-7-1)6-3-8-4-6/h5-7H,1-4H2
• InChI Key： HWUSNVIHCUYFFP-UHFFFAOYSA-N
• SMILES： O1CC(C1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

3-(Oxetan-3-yl)azetidine Security Information

• Hazardous Material transportation number：2733
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-(Oxetan-3-yl)azetidine

Introduction to 3-(Oxetan-3-yl)azetidine (CAS No: 1273562-98-3)

The compound 3-(Oxetan-3-yl)azetidine (CAS No: 1273562-98-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework, has garnered significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry. The presence of both an oxetane and an azetidine ring system imparts distinct chemical properties, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for innovative pharmaceuticals. Heterocycles, particularly those containing oxygen and nitrogen atoms, are known for their diverse biological activities and structural versatility. The oxetane ring, a three-membered cyclic ether, is renowned for its high reactivity and strain energy, which can be leveraged to design molecules with enhanced binding affinity to biological targets. Conversely, the azetidine ring, a five-membered saturated heterocycle containing nitrogen, offers a different set of chemical and biological properties that can complement the reactivity of the oxetane moiety.

The combination of these two heterocyclic systems in 3-(Oxetan-3-yl)azetidine creates a molecular entity with unique electronic and steric characteristics. This dual functionality has been exploited in various research endeavors aimed at developing small-molecule inhibitors, ligands for enzyme modulation, and probes for biochemical pathways. The compound’s ability to engage multiple targets simultaneously makes it an attractive candidate for multitarget drug discovery programs, which are increasingly recognized as a promising strategy to address complex diseases.

One of the most compelling aspects of 3-(Oxetan-3-yl)azetidine is its potential as a building block for more complex derivatives. The oxetane ring can undergo ring-opening reactions under various conditions, allowing for the introduction of diverse substituents at the reactive positions. This reactivity has been harnessed in synthetic protocols to generate libraries of analogs with tailored properties. For instance, functionalization at the 3-position of the oxetane ring can yield compounds with enhanced solubility or improved metabolic stability, critical factors in drug development.

Recent studies have highlighted the utility of 3-(Oxetan-3-yl)azetidine in the design of kinase inhibitors. Kinases are enzymes that play pivotal roles in numerous cellular processes, making them attractive therapeutic targets for a wide range of diseases, including cancer and inflammatory disorders. The structural features of this compound have been shown to facilitate interactions with specific kinase domains, leading to the development of potent inhibitors with favorable pharmacokinetic profiles. Researchers have employed computational methods to model the binding interactions between 3-(Oxetan-3-yl)azetidine derivatives and kinase targets, providing insights into structure-activity relationships that guide further optimization efforts.

Another area where 3-(Oxetan-3-yl)azetidine has shown promise is in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial compounds with unique mechanisms of action. The structural complexity of this molecule allows it to interact with bacterial enzymes and cellular components in ways that conventional antibiotics do not. Preliminary studies have demonstrated that certain derivatives exhibit potent activity against Gram-positive bacteria, suggesting their potential as lead compounds for new antibiotics.

The synthesis of 3-(Oxetan-3-yl)azetidine itself presents an interesting challenge due to its strained heterocyclic core. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. Advances in catalytic methods have enabled more efficient access to this compound, reducing both reaction times and waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical research, underscoring the importance of sustainable synthetic strategies.

In conclusion,3-(Oxetan-3-yl)azetidine (CAS No: 1273562-98-3) stands as a testament to the power of heterocyclic chemistry in driving innovation in drug discovery. Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound and its derivatives,it is likely to remain at the forefront of pharmaceutical innovation for years to come.